Dihydromacarpine
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Overview
Description
Dihydromacarpine is a benzophenanthridine alkaloid that is dihydrosanguinarine bearing two methoxy substituents. It derives from a dihydrosanguinarine.
Scientific Research Applications
Enzymatic Processes in Biosynthesis
Dihydromacarpine plays a crucial role in the enzymatic biosynthesis of macarpine, a highly oxidized benzophenanthridine alkaloid. This process involves specific enzymes, such as dihydrochelirubine-12-hydroxylase and SAM:12-hydroxydihydrochelirubine-12-O-methyltransferase, found in cell-free extracts of yeast-elicited Thalictrum bulgaricum cell cultures. These enzymes act at specific sites, with the hydroxylase being a cytochrome P-450-dependent monooxgenase and the methyltransferase specifically methylating the hydroxyl moiety at C-12 to form dihydromacarpine (Kammerer et al., 1994).
Role in Cell Culture and Alkaloid Biosynthesis
In cell suspension cultures of Eschscholtzia californica, the fluctuation of dihydromacarpine levels is associated with the production of other alkaloids. A specific enzyme was discovered that catalyzes the oxidation of dihydrobenzophenanthridines, which is crucial in the formation of benzophenanthridine alkaloids containing methylene dioxy substitutions (Schumacher & Zenk, 2004). Additionally, the hydroxylation activities in the cells and microsomes of Eschscholtzia californica cell cultures are key to the biosynthesis pathway of macarpine, which involves dihydromacarpine (Tanahashi & Zenk, 1990).
properties
CAS RN |
77785-12-7 |
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Product Name |
Dihydromacarpine |
Molecular Formula |
C22H19NO6 |
Molecular Weight |
393.4 g/mol |
IUPAC Name |
11,15-dimethoxy-24-methyl-5,7,18,20-tetraoxa-24-azahexacyclo[11.11.0.02,10.04,8.014,22.017,21]tetracosa-1(13),2,4(8),9,11,14,16,21-octaene |
InChI |
InChI=1S/C22H19NO6/c1-23-8-14-20(18(25-3)7-19-22(14)29-10-28-19)13-6-15(24-2)11-4-16-17(27-9-26-16)5-12(11)21(13)23/h4-7H,8-10H2,1-3H3 |
InChI Key |
RTVFIUBAXAZKSU-UHFFFAOYSA-N |
SMILES |
CN1CC2=C3C(=CC(=C2C4=C1C5=CC6=C(C=C5C(=C4)OC)OCO6)OC)OCO3 |
Canonical SMILES |
CN1CC2=C3C(=CC(=C2C4=C1C5=CC6=C(C=C5C(=C4)OC)OCO6)OC)OCO3 |
Origin of Product |
United States |
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